N-[S-(2-Pyridylthio)cysteaminyl]ethylenediamine-N,N,N',N'-tetraacetic Acid, Monoamide
CAS No.: 143541-95-1
Cat. No.: VC20756716
Molecular Formula: C17H24N4O7S2
Molecular Weight: 460.5 g/mol
* For research use only. Not for human or veterinary use.
![N-[S-(2-Pyridylthio)cysteaminyl]ethylenediamine-N,N,N',N'-tetraacetic Acid, Monoamide - 143541-95-1](/images/no_structure.jpg)
CAS No. | 143541-95-1 |
---|---|
Molecular Formula | C17H24N4O7S2 |
Molecular Weight | 460.5 g/mol |
IUPAC Name | 2-[2-[bis(carboxymethyl)amino]ethyl-[2-oxo-2-[2-(pyridin-2-yldisulfanyl)ethylamino]ethyl]amino]acetic acid |
Standard InChI | InChI=1S/C17H24N4O7S2/c22-13(18-5-8-29-30-14-3-1-2-4-19-14)9-20(10-15(23)24)6-7-21(11-16(25)26)12-17(27)28/h1-4H,5-12H2,(H,18,22)(H,23,24)(H,25,26)(H,27,28) |
Standard InChI Key | NBUUZMAGWSBIBL-UHFFFAOYSA-N |
SMILES | C1=CC=NC(=C1)SSCCNC(=O)CN(CCN(CC(=O)O)CC(=O)O)CC(=O)O |
Canonical SMILES | C1=CC=NC(=C1)SSCCNC(=O)CN(CCN(CC(=O)O)CC(=O)O)CC(=O)O |
N-[S-(2-Pyridylthio)cysteaminyl]ethylenediamine-N,N,N',N'-tetraacetic Acid, Monoamide, with the CAS number 143541-95-1, is a complex organic compound that combines elements of cysteine and ethylenediaminetetraacetic acid (EDTA) with a pyridylthio group. This compound is particularly noted for its utility in incorporating EDTA-metal complexes into proteins, which is valuable for studying the orientation of DNA binding proteins .
2.3. Stability and Storage
Applications
This compound is primarily used as a ligand for incorporating EDTA-metal complexes into proteins. This application is particularly useful in biochemical research, especially for studying the orientation of DNA binding proteins . The incorporation of metal ions into proteins can help elucidate protein function and interaction mechanisms.
Suppliers and Availability
This compound is available from several suppliers globally, including companies in the United States, China, and India. Suppliers like United States Biological and Shanghai Hao Zhun Biological Technology Co., Ltd. offer this compound for research purposes .
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